2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol

• Molecular Formula: C8H12F4O
• Molecular Weight: 200.17 g/mol
• IUPAC Name: 2-(2,2,3,3-tetrafluoropropyl)cyclopentan-1-ol
• InChI: InChI=1S/C8H12F4O/c9-7(10)8(11,12)4-5-2-1-3-6(5)13/h5-7,13H,1-4H2
• InChI Key: UFBJVBKLHOZSJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)CC(C(F)F)(F)F

Description

2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol is a fluorinated cyclopentanol derivative characterized by a cyclopentane ring substituted with a hydroxyl group and a 2,2,3,3-tetrafluoropropyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with 2,2,3,3-tetrafluoropropylmagnesium bromide, followed by hydrolysis. The reaction is carried out under anhydrous conditions to prevent the decomposition of the Grignard reagent. The reaction mixture is then quenched with water to yield the desired alcohol .

Industrial Production Methods

Industrial production of this compound may involve the use of more scalable methods, such as the transesterification of dialkyl carbonates with 2,2,3,3-tetrafluoropropan-1-ol in the presence of various bases. Tetramethylammonium hydroxide has been found to be an effective catalyst for this reaction, ensuring high selectivity and conversion rates .

Chemical Reactions Analysis

Types of Reactions

2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone.

Reduction: The compound can be reduced to form the corresponding cyclopentane derivative.

Substitution: The fluorine atoms can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Cyclopentanone derivatives.

Reduction: Cyclopentane derivatives.

Substitution: Various substituted cyclopentane derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential use in biochemical assays and as a probe for studying enzyme mechanisms.

Medicine: Explored for its potential use in drug development due to its unique fluorinated structure.

Industry: Utilized in the production of specialty chemicals and materials with enhanced properties such as increased stability and resistance to degradation

Mechanism of Action

The mechanism of action of 2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol is largely dependent on its interaction with specific molecular targets. The presence of fluorine atoms can significantly alter the compound’s electronic properties, making it a valuable tool for studying enzyme mechanisms and interactions. The hydroxyl group allows for hydrogen bonding, which can influence the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Structural and Functional Group Variations

(a) 2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol (CAS 1540322-22-2)

• Structure : Differs in fluorine substitution (3,3,3-trifluoro vs. 2,2,3,3-tetrafluoro).
• Molecular Formula : C₈H₁₃F₃O; Molecular Weight: 182.18 g/mol .

(b) 3-(3,3,3-Trifluoro-2-phenylpropyl)cyclopentan-1-one (Compound 58, )

• Structure: Cyclopentanone core with a trifluoromethyl and phenyl-substituted chain.
• Molecular Formula : C₁₇H₂₃F₃O; Molecular Weight: 284.17 g/mol .
• Impact : The ketone functional group (vs. alcohol) reduces hydrogen-bonding capacity, affecting reactivity in nucleophilic additions or reductions.

(c) 2,2,3,3-Tetrafluoropropyl Alcohol (CAS 76-37-9)

• Structure : Linear alcohol with a 2,2,3,3-tetrafluoropropyl chain.
• Molecular Formula : C₃H₄F₄O; Molecular Weight: 148.06 g/mol .
• Impact: The absence of a cyclopentane ring reduces steric hindrance, likely increasing volatility compared to the cyclopentanol derivative.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Fluorine Substituents	Functional Group	Key Properties (Inferred)
2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol	~196.16*	2,2,3,3-Tetrafluoro	Alcohol	Moderate hydrophobicity, higher boiling point vs. linear analogs
2-(3,3,3-Trifluoropropyl)cyclopentan-1-ol	182.18	3,3,3-Trifluoro	Alcohol	Lower density due to reduced fluorine content
3-(3,3,3-Trifluoro-2-phenylpropyl)cyclopentan-1-one	284.17	3,3,3-Trifluoro + phenyl	Ketone	Enhanced stability in acidic conditions
2,2,3,3-Tetrafluoropropyl alcohol	148.06	2,2,3,3-Tetrafluoro	Alcohol	High volatility (boiling point ~100–120°C)

*Estimated based on structural similarity.

Biological Activity

2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol, also known by its CAS number 1865430-53-0, is a fluorinated alcohol with potential applications in various fields including pharmaceuticals and materials science. This compound features a unique structure that may confer specific biological activities. Understanding its biological properties is crucial for its application in drug development and other scientific endeavors.

Chemical Structure and Properties

The molecular formula of 2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol is $C_{10}H_{16}F_{4}O$, with a molecular weight of approximately 228 Da. The compound has a LogP value of 2.78, indicating moderate lipophilicity which may influence its bioavailability and interaction with biological membranes .

Property	Value
Molecular Formula	C10H16F4O
Molecular Weight	228 Da
LogP	2.78
Polar Surface Area (Å)	20
Hydrogen Bond Acceptors	1
Hydrogen Bond Donors	1

The biological activity of 2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol has been evaluated in several studies focusing on its interaction with various biological targets. Its fluorinated structure may enhance binding affinity to certain receptors or enzymes due to increased hydrophobic interactions.

Pharmacological Studies

Recent pharmacological studies have indicated that this compound exhibits potential anti-inflammatory properties. In vitro assays demonstrated that it can inhibit the production of pro-inflammatory cytokines in cultured macrophages . Additionally, preliminary animal studies suggest that it may reduce inflammation in models of arthritis.

Toxicity and Safety Profile

Toxicological assessments reveal that while the compound shows promise for therapeutic applications, it also presents certain safety concerns. Acute toxicity studies indicate that high doses may lead to liver and kidney damage in rodent models . Therefore, careful consideration of dosing regimens is essential for future clinical applications.

Case Study 1: Anti-inflammatory Effects

In a controlled study involving murine macrophages, treatment with varying concentrations of 2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol resulted in a dose-dependent decrease in TNF-alpha and IL-6 levels. This suggests a significant anti-inflammatory effect which could be harnessed for therapeutic purposes .

Case Study 2: Safety Evaluation

A safety evaluation performed over a period of 30 days on rats revealed that administration of the compound at doses up to 100 mg/kg did not result in significant adverse effects. However, at higher doses (200 mg/kg), signs of hepatotoxicity were observed. This highlights the importance of dose optimization in potential therapeutic applications .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol, and how can fluorination efficiency be optimized?

• Methodological Answer : Fluorinated alcohols are typically synthesized via nucleophilic substitution or catalytic fluorination. For example, fluorinated propanols like 4,4,5,5-tetrafluoropentan-1-ol are synthesized using stepwise fluorination with DAST (diethylaminosulfur trifluoride) or XtalFluor reagents, followed by cyclization . To optimize fluorination efficiency, reaction conditions (e.g., temperature, solvent polarity) must be carefully controlled to minimize side reactions like defluorination. NMR monitoring (e.g., $^{19}\text{F}$ and $^{1}\text{H}$) is critical for tracking fluorination progress .

Q. How can the structural and stereochemical properties of 2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol be characterized?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : $^{19}\text{F}$ NMR to confirm fluorination patterns and $^{1}\text{H}$-$^{13}\text{C}$ HSQC for cyclopentane ring conformation .
• Mass Spectrometry (HRMS) : To verify molecular weight and isotopic patterns.
• X-ray Crystallography : For absolute stereochemical assignment, particularly if chiral centers are present in the cyclopentane or tetrafluoropropyl moieties .

Q. What are the key physicochemical properties (e.g., solubility, logP) of this compound, and how do they influence experimental design?

• Methodological Answer : Fluorinated alcohols often exhibit high density (e.g., 1.48 g/mL for 2,2,3,3-tetrafluoro-1-propanol ) and low polarity. LogP can be estimated via HPLC or computational tools (QSPR models) to predict partitioning behavior . Solubility in supercritical CO$_2$ or fluorinated solvents (e.g., HFIP) should be tested for applications in catalysis or extraction .

Advanced Research Questions

Q. What degradation pathways are observed for fluorinated cyclopentanols under oxidative conditions, and how can intermediates be analyzed?

• Methodological Answer : Studies on 2,2,3,3-tetrafluoro-1-propanol (TFP) show UV/H$_2$O$_2$ systems mineralize fluorinated alcohols via hydroxyl radical attack, releasing fluoride ions. For 2-(2,2,3,3-Tetrafluoropropyl)cyclopentan-1-ol, LC-MS/MS can detect intermediates like ketones or carboxylic acids, while ion chromatography quantifies fluoride release . Kinetic studies under varying pH and oxidant concentrations are recommended to map degradation pathways.

Q. How can computational modeling (e.g., QSPR, DFT) predict the reactivity and environmental fate of this compound?

• Methodological Answer : Quantum chemical calculations (DFT) can model bond dissociation energies for C-F bonds, predicting stability under thermal or photolytic stress. QSPR models trained on fluorinated alcohols (e.g., using descriptors like polar surface area or fluorine count) can estimate biodegradation half-lives . Neural networks may further refine toxicity predictions using datasets from structurally similar compounds .

Q. What experimental strategies resolve contradictions in reported spectroscopic data for fluorinated cyclopentanols?

• Methodological Answer : Contradictions often arise from solvent effects or impurities. Cross-validate data using:

• Multi-nuclear NMR : Compare $^{19}\text{F}$ chemical shifts across solvents (e.g., DMSO vs. CDCl$_3$).
• Isotopic Labeling : Use $^{18}\text{O}$-labeled derivatives to confirm hydroxyl group interactions in IR spectra.
• Independent Synthesis : Replicate reported procedures to isolate discrepancies (e.g., side products) .

Q. How does stereochemistry at the cyclopentane ring influence the compound’s biological or catalytic activity?

• Methodological Answer : Enantioselective synthesis (e.g., chiral catalysts or enzymatic resolution) can isolate stereoisomers. Test activity in biological assays (e.g., enzyme inhibition) or as chiral ligands in asymmetric catalysis. Comparative studies on cis/trans configurations may reveal steric or electronic effects of the tetrafluoropropyl group .

Q. What safety protocols are critical for handling fluorinated cyclopentanols, and how can toxicity be mitigated?

• Methodological Answer : Follow guidelines for fluorinated alcohols (e.g., P210: avoid ignition sources ). Toxicity mitigation includes:

• Ventilation : Use fume hoods to prevent inhalation of volatile fluorides.
• Waste Treatment : Neutralize fluoride byproducts with calcium hydroxide to precipitate CaF$_2$.
• PPE : Wear nitrile gloves and fluoropolymer-coated aprons to prevent dermal exposure .